Cas no 1564571-59-0 (4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid)

• Product Name: 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid
• CAS No: 1564571-59-0
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 4606344
• PubChem ID: 75452625
• Update Time: 2025-06-12

4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 4,5-dimethyl-7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• Z1695797927
• 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid

• Inchi： 1S/C8H10N4O2/c1-5-6(7(13)14)3-12-8(11(5)2)9-4-10-12/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： GYNJQGQQKIBROE-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N(C)C2=NC=NN2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: 0.2
• Topological Polar Surface Area: 71.2

Additional information on 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid

Recent Advances in the Study of 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid (CAS: 1564571-59-0)

The compound 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid (CAS: 1564571-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its triazolopyrimidine core, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have highlighted the role of 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The unique structural features of this compound, such as its carboxylic acid moiety and triazolopyrimidine ring, enable it to interact with ATP-binding sites of kinases, thereby modulating their activity. Researchers have employed computational modeling and X-ray crystallography to elucidate these interactions, paving the way for the design of more potent and selective inhibitors.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest that 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid could serve as a promising scaffold for the development of new antibiotics.

The synthetic routes for producing this compound have also been optimized in recent years. A team of researchers from the University of Cambridge reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is particularly significant for large-scale production, as it lowers costs and minimizes environmental impact. The method involves a one-pot reaction sequence that leverages catalytic hydrogenation and cyclization, resulting in a purity of over 98%.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid exhibits limited oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its absorption. Additionally, its potential off-target effects and toxicity profiles require thorough evaluation in preclinical models. Ongoing research aims to address these issues by exploring prodrug derivatives and nanoparticle-based delivery systems.

In conclusion, 4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid (CAS: 1564571-59-0) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span kinase inhibition, antimicrobial therapy, and beyond, supported by recent advancements in synthetic chemistry and mechanistic understanding. Future research will likely focus on overcoming current limitations and translating these findings into clinically viable therapeutics. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.